Cas no 4782-17-6 (2,2'-(Vinylenedi-p-phenylene)bis5-tert-octylbenzoxazole)

2,2'-(Vinylenedi-p-phenylene)bis5-tert-octylbenzoxazole is a high-performance fluorescent whitening agent (FWA) belonging to the benzoxazole class. Its key advantages include exceptional photostability and thermal resistance, making it suitable for applications requiring prolonged exposure to UV light or elevated temperatures. The compound exhibits strong fluorescence efficiency, enhancing brightness and whiteness in polymers, coatings, and synthetic fibers. Its tert-octyl substituents improve solubility and compatibility with hydrophobic matrices, ensuring uniform dispersion. The vinylenedi-p-phenylene bridge contributes to molecular rigidity, optimizing optical properties. This FWA is particularly valued in industrial applications where durability and consistent performance under harsh conditions are critical.

2,2'-(Vinylenedi-p-phenylene)bis5-tert-octylbenzoxazole structure

4782-17-6 structure

Product Name:2,2'-(Vinylenedi-p-phenylene)bis5-tert-octylbenzoxazole

CAS No:4782-17-6

MF:C₄₄H₅₀N₂O₂

MW:638.88001203537

CID:45313

PubChem ID:6437340

Update Time:2025-06-09

2,2'-(Vinylenedi-p-phenylene)bis5-tert-octylbenzoxazole Chemical and Physical Properties

Names and Identifiers

- 2,2'-(Vinylenedi-p-phenylene)bis[5-tert-octylbenzoxazole]
- 5-(2,4,4-trimethylpentan-2-yl)-2-[4-[(E)-2-[4-[5-(2,4,4-trimethylpentan-2-yl)-1,3-benzoxazol-2-yl]phenyl]ethenyl]phenyl]-1,3-benzoxazole
- 2,2',6-TRIBROMO-INDOPHENOL SODIUM SALT
- EINECS 225-326-2
- 4782-17-6
- 5-(2,4,4-trimethylpentan-2-yl)-2-{4-[(1E)-2-{4-[5-(2,4,4-trimethylpentan-2-yl)-1,3-benzoxazol-2-yl]phenyl}ethenyl]phenyl}-1,3-benzoxazole
- SCHEMBL7878213
- (E)-1,2-bis(4-(5-(2,4,4-trimethylpentan-2-yl)benzo[d]oxazol-2-yl)phenyl)ethene
- Benzoxazole,2,2'-(1,2-ethenediyldi-4,1-phenylene)bis[5-(1,1,3,3-tetramethylbutyl)-
- 2,2'-(Vinylenedi-p-phenylene)bis(5-tert-octylbenzoxazole)
- Benzoxazole,2,2'-(vinylenedi-p-phenylene)bis[5-(1,1,3,3-tetramethylbutyl)- (7CI,8CI)
- 2,2'-(Vinylenedi-p-phenylene)bis5-tert-octylbenzoxazole
- Inchi： 1S/C44H50N2O2/c1-41(2,3)27-43(7,8)33-21-23-37-35(25-33)45-39(47-37)31-17-13-29(14-18-31)11-12-30-15-19-32(20-16-30)40-46-36-26-34(22-24-38(36)48-40)44(9,10)28-42(4,5)6/h11-26H,27-28H2,1-10H3/b12-11+
- InChI Key： ORAOYEJFZNXENT-VAWYXSNFSA-N
- SMILES： O1C(C2C=CC(/C=C/C3C=CC(=CC=3)C3=NC4=C(C=CC(=C4)C(C)(C)CC(C)(C)C)O3)=CC=2)=NC2=C1C=CC(=C2)C(C)(C)CC(C)(C)C

Computed Properties

Exact Mass: 638.38700
Monoisotopic Mass: 638.387229
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 48
Rotatable Bond Count: 10
Complexity: 982
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.1
XLogP3: 14

Experimental Properties

Density: 1.084
Melting Point: 245-250 ºC
Boiling Point: 691°C at 760 mmHg
Flash Point: 333.3°C
Refractive Index: 1.605
PSA: 52.06000
LogP: 12.90100

2,2'-(Vinylenedi-p-phenylene)bis5-tert-octylbenzoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	V217665-50mg	2,2'-(Vinylenedi-p-phenylene)bis[5-tert-octylbenzoxazole]	4782-17-6	50mg	$ 170.00	2022-06-02
TRC	V217665-100mg	2,2'-(Vinylenedi-p-phenylene)bis[5-tert-octylbenzoxazole]	4782-17-6	100mg	$ 285.00	2022-06-02
TRC	V217665-250mg	2,2'-(Vinylenedi-p-phenylene)bis[5-tert-octylbenzoxazole]	4782-17-6	250mg	$ 570.00	2022-06-02